Cas no 2171637-07-1 (5-(1-methyl-1H-pyrazol-5-yl)-1,9-dioxa-4-azaspiro5.5undecane)

• Product Name: 5-(1-methyl-1H-pyrazol-5-yl)-1,9-dioxa-4-azaspiro5.5undecane
• CAS No: 2171637-07-1
• MF: C₁₂H₁₉N₃O₂
• MW: 237.298162698746
• CID: 5564538
• PubChem ID: 165593431
• Update Time: 2025-06-11

5-(1-methyl-1H-pyrazol-5-yl)-1,9-dioxa-4-azaspiro5.5undecane Chemical and Physical Properties

Names and Identifiers

• 2171637-07-1
• 5-(1-methyl-1H-pyrazol-5-yl)-1,9-dioxa-4-azaspiro[5.5]undecane
• EN300-1641257
• 5-(1-methyl-1H-pyrazol-5-yl)-1,9-dioxa-4-azaspiro5.5undecane

• Inchi： 1S/C12H19N3O2/c1-15-10(2-5-14-15)11-12(17-9-6-13-11)3-7-16-8-4-12/h2,5,11,13H,3-4,6-9H2,1H3
• InChI Key： CZERSXPUUJNGGK-UHFFFAOYSA-N
• SMILES： O1CCNC(C2=CC=NN2C)C21CCOCC2

Computed Properties

• Exact Mass: 237.147726857g/mol
• Monoisotopic Mass: 237.147726857g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 1
• Complexity: 269
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.5
• Topological Polar Surface Area: 48.3Ų

Additional information on 5-(1-methyl-1H-pyrazol-5-yl)-1,9-dioxa-4-azaspiro5.5undecane

5-(1-methyl-1H-pyrazol-5-yl)-1,9-dioxa-4-azaspiro[5.5]undecane (CAS No. 2171637-07-1): An Overview

5-(1-methyl-1H-pyrazol-5-yl)-1,9-dioxa-4-azaspiro[5.5]undecane (CAS No. 2171637-07-1) is a novel compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique spirocyclic structure and functional groups, exhibits promising biological activities and potential therapeutic applications. In this article, we will delve into the chemical properties, synthesis methods, biological activities, and recent research advancements of this compound.

The chemical structure of 5-(1-methyl-1H-pyrazol-5-yl)-1,9-dioxa-4-azaspiro[5.5]undecane is composed of a spirocyclic framework with a 1,9-dioxaspiro[5.5]undecane core and a 1-methyl-1H-pyrazolyl substituent at the C-5 position. The presence of the spirocyclic structure imparts rigidity to the molecule, which can enhance its binding affinity to specific biological targets. The 1-methyl-1H-pyrazolyl group is known for its ability to form hydrogen bonds and π-stacking interactions, contributing to the compound's pharmacological properties.

The synthesis of 5-(1-methyl-1H-pyrazol-5-yl)-1,9-dioxa-4-azaspiro[5.5]undecane typically involves multistep procedures that combine organic synthesis techniques such as nucleophilic substitution, ring closure metathesis (RCM), and coupling reactions. One common synthetic route starts with the preparation of a key intermediate, such as a 1,9-dioxaspiro[5.5]undecane derivative, which is then functionalized to introduce the 1-methyl-1H-pyrazolyl group. Recent advancements in synthetic methodologies have led to more efficient and scalable routes for the production of this compound.

In terms of biological activities, 5-(1-methyl-1H-pyrazol-5-yl)-1,9-dioxa-4-azaspiro[5.5]undecane has been extensively studied for its potential as a therapeutic agent. Research has shown that this compound exhibits potent anti-inflammatory and anti-cancer properties. For instance, studies have demonstrated that it can inhibit the activation of nuclear factor-kappa B (NF-κB), a key transcription factor involved in inflammation and cancer progression. Additionally, it has been reported to induce apoptosis in various cancer cell lines, making it a promising candidate for cancer therapy.

Beyond its anti-inflammatory and anti-cancer activities, 5-(1-methyl-1H-pyrazol-5-yl)-1,9-dioxa-4-azaspiro[5.5]undecane has also shown potential in other therapeutic areas. For example, recent studies have explored its neuroprotective effects in models of neurodegenerative diseases such as Alzheimer's disease and Parkinson's disease. The compound's ability to modulate oxidative stress and reduce neuroinflammation makes it a valuable target for further investigation in these fields.

The pharmacokinetic properties of 5-(1-methyl-1H-pyrazol-5-yl)-1,9-dioxa-4-azaspiro[5.5]undecane have also been evaluated in preclinical studies. These studies have demonstrated favorable absorption, distribution, metabolism, and excretion (ADME) profiles, suggesting that the compound has good bioavailability and low toxicity. This makes it an attractive candidate for further development into clinical trials.

In conclusion, 5-(1-methyl-1H-pyrazol-5-yl)-1,9-dioxa-4-azaspiro[5.5]undecane (CAS No. 2171637-07-1) is a promising compound with a wide range of potential therapeutic applications. Its unique chemical structure and biological activities make it an important focus of ongoing research in medicinal chemistry and pharmaceutical science. As more studies are conducted to elucidate its mechanisms of action and optimize its therapeutic potential, this compound is likely to play a significant role in the development of new treatments for various diseases.